6-Bromothieno[2,3-d]pyrimidin-4(3h)-one
Overview
Description
6-Bromothieno[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound that is used in a variety of scientific research applications. It is a versatile compound, with a wide range of applications in organic synthesis, biochemistry, and pharmacology.
Scientific Research Applications
Synthesis Techniques
- Regiospecific Bromination : Research has demonstrated methods for the regiospecific bromination of pyrimidin-4-ones, which are applicable to 6-Bromothieno[2,3-d]pyrimidin-4(3h)-one. This involves bromination at specific positions of the pyrimidine ring, yielding brominated pyrimidines in good yields (Zanatta et al., 2008).
Antimicrobial and Antiviral Applications
- Antimicrobial Activity : A study synthesized 6-Imidazo[1,2-a]pyridin-2-yl-5-methyl-2,4-dioxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-1(2H)-yl)-N-arylacetamide derivatives, revealing moderate activity against bacterial strains like S. aureus, E. coli, and B. subtilis (Vlasov et al., 2022).
- Anti-HIV-1 Activity : Derivatives of pyrimidin-4(3H)-one, including those with 6-bromine substitutions, have shown virus-inhibiting properties, particularly against type 1 human immunodeficiency virus (HIV-1) (Novikov et al., 2004).
Cancer Research
- Anticancer Agents : 7-Bromothieno[3,2-d]pyrimidine derivatives containing a piperazine unit, which are structurally related to this compound, were designed as potential anticancer agents, specifically as protein tyrosine kinase inhibitors (Jiang Da-hong, 2012).
Chemical Synthesis and Molecular Modeling
- Microwave-Assisted Cycloaddition : The synthesis of derivatives, including 6-bromo-N3-(propargyl)pyrido[2,3-d]pyrimidinone, was achieved via microwave-assisted methods, showcasing the adaptability of these compounds in chemical synthesis (Hédou et al., 2013).
- Molecular Modelling Studies : Research has involved the design and synthesis of thieno[2,3-d]pyrimidin-4-amines, with studies on their inhibitory potency against protein kinases, showcasing their potential in drug discovery and molecular modeling (Loidreau et al., 2015).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
6-bromo-3H-thieno[2,3-d]pyrimidin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrN2OS/c7-4-1-3-5(10)8-2-9-6(3)11-4/h1-2H,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIURMUHBQYODCB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC2=C1C(=O)NC=N2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80480927 | |
Record name | 6-Bromothieno[2,3-d]pyrimidin-4(3h)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80480927 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
56844-40-7 | |
Record name | 6-Bromothieno[2,3-d]pyrimidin-4(1H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56844-40-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Bromothieno[2,3-d]pyrimidin-4(3h)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80480927 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.